Cas no 2137560-05-3 (Cyclohexaneacetic acid, α-ethyl-4-propyl-)

• Product Name: Cyclohexaneacetic acid, α-ethyl-4-propyl-
• CAS No: 2137560-05-3
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 5296816
• PubChem ID: 165463051
• Update Time: 2025-05-24

Cyclohexaneacetic acid, α-ethyl-4-propyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid, α-ethyl-4-propyl-
• 2-(4-propylcyclohexyl)butanoic acid
• EN300-783171
• 2137560-05-3

• Inchi： 1S/C13H24O2/c1-3-5-10-6-8-11(9-7-10)12(4-2)13(14)15/h10-12H,3-9H2,1-2H3,(H,14,15)
• InChI Key： CFIZRTXVLCSVSH-UHFFFAOYSA-N
• SMILES： C1(C(CC)C(O)=O)CCC(CCC)CC1

Computed Properties

• Exact Mass: 212.177630004g/mol
• Monoisotopic Mass: 212.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.948±0.06 g/cm3(Predicted)
• Boiling Point: 315.6±10.0 °C(Predicted)
• pka: 4.69±0.10(Predicted)

Additional information on Cyclohexaneacetic acid, α-ethyl-4-propyl-

Comprehensive Overview of Cyclohexaneacetic acid, α-ethyl-4-propyl- (CAS No. 2137560-05-3)

Cyclohexaneacetic acid, α-ethyl-4-propyl- (CAS No. 2137560-05-3) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its cyclohexane ring and the presence of specific functional groups, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of Cyclohexaneacetic acid, α-ethyl-4-propyl- is C₁₃H₂₄O₂, and its molecular weight is approximately 212.33 g/mol. The compound's structure includes a cyclohexane ring with an acetic acid group attached to it, along with an ethyl group at the α-position and a propyl group at the 4-position. This specific arrangement of functional groups imparts unique chemical properties to the molecule, making it suitable for a variety of applications.

In the pharmaceutical industry, Cyclohexaneacetic acid, α-ethyl-4-propyl- has shown promise as an intermediate in the synthesis of drugs with anti-inflammatory and analgesic properties. Recent studies have explored its potential as a building block for the development of novel therapeutic agents. For instance, researchers at the University of California, Los Angeles (UCLA) have reported that derivatives of this compound exhibit significant anti-inflammatory activity in vitro and in vivo models, suggesting its potential for treating conditions such as arthritis and other inflammatory disorders.

Beyond pharmaceutical applications, Cyclohexaneacetic acid, α-ethyl-4-propyl- is also used in the chemical industry as a precursor for the synthesis of various organic compounds. Its versatile chemical structure allows it to participate in a wide range of reactions, including esterification, amidation, and alkylation. These reactions are crucial for the production of polymers, surfactants, and other industrial chemicals. For example, a study published in the Journal of Organic Chemistry highlighted the use of this compound in the synthesis of biodegradable polymers with enhanced mechanical properties.

The physical properties of Cyclohexaneacetic acid, α-ethyl-4-propyl- are also noteworthy. It is a colorless liquid with a characteristic odor and is soluble in common organic solvents such as ethanol and acetone. Its melting point is around -20°C, and its boiling point is approximately 180°C at atmospheric pressure. These properties make it easy to handle and process in laboratory and industrial settings.

Safety considerations are an essential aspect when working with any chemical compound. While Cyclohexaneacetic acid, α-ethyl-4-propyl- is generally considered safe when handled properly, it is important to follow standard safety protocols to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, ensuring proper ventilation in the work area, and storing the compound in a cool, dry place away from incompatible materials.

In conclusion, Cyclohexaneacetic acid, α-ethyl-4-propyl- (CAS No. 2137560-05-3) is a versatile organic compound with significant potential in both pharmaceutical and chemical applications. Its unique chemical structure and favorable physical properties make it an attractive choice for researchers and industry professionals alike. As ongoing research continues to uncover new uses and benefits of this compound, it is likely to play an increasingly important role in various scientific and industrial fields.